Cas no 780800-74-0 (3-(propan-2-yl)pyridine-2-carbaldehyde)

780800-74-0 structure
Product name:3-(propan-2-yl)pyridine-2-carbaldehyde
3-(propan-2-yl)pyridine-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxaldehyde,3-(1-methylethyl)-
- 2-Pyridinecarboxaldehyde, 3-(1-methylethyl)- (9CI)
- 3-propan-2-ylpyridine-2-carbaldehyde
- 3-(propan-2-yl)pyridine-2-carbaldehyde
- 3 -isopropyl-pyridine-2-carbaldehyde
- 3-ISOPROPYLPICOLINALDEHYDE
- 3-(1-METHYLETHYL)-2-PYRIDINECARBOXALDEHYDE
- IDULKRZSZVQVJN-UHFFFAOYSA-N
- 3-isopropyl-pyridine-2-carbaldehyde
- 3-isopropyl-pyridine-2-carboxaldehyde
- AT24574
- SCHEMBL2082260
- AB65916
- DTXSID301265012
- GS2408
- 780800-74-0
-
- Inchi: InChI=1S/C9H11NO/c1-7(2)8-4-3-5-10-9(8)6-11/h3-7H,1-2H3
- InChI Key: IDULKRZSZVQVJN-UHFFFAOYSA-N
- SMILES: CC(C)C1=C(N=CC=C1)C=O
Computed Properties
- Exact Mass: 149.084063974g/mol
- Monoisotopic Mass: 149.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30Ų
- XLogP3: 1.8
3-(propan-2-yl)pyridine-2-carbaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS1379-500MG |
3-(propan-2-yl)pyridine-2-carbaldehyde |
780800-74-0 | 95% | 500MG |
¥ 3,418.00 | 2023-04-13 | |
Alichem | A029207726-25g |
3-Isopropylpicolinaldehyde |
780800-74-0 | 95% | 25g |
$4971.40 | 2023-09-01 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS1379-250MG |
3-(propan-2-yl)pyridine-2-carbaldehyde |
780800-74-0 | 95% | 250MG |
¥ 2,052.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS1379-1G |
3-(propan-2-yl)pyridine-2-carbaldehyde |
780800-74-0 | 95% | 1g |
¥ 5,121.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS1379-5.0g |
3-(propan-2-yl)pyridine-2-carbaldehyde |
780800-74-0 | 95% | 5.0g |
¥15365.0000 | 2024-07-20 | |
Alichem | A029207726-5g |
3-Isopropylpicolinaldehyde |
780800-74-0 | 95% | 5g |
$1688.40 | 2023-09-01 | |
Chemenu | CM525342-1g |
3-Isopropylpicolinaldehyde |
780800-74-0 | 98% | 1g |
$732 | 2022-06-10 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS1379-10G |
3-(propan-2-yl)pyridine-2-carbaldehyde |
780800-74-0 | 95% | 10g |
¥ 25,608.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS1379-100MG |
3-(propan-2-yl)pyridine-2-carbaldehyde |
780800-74-0 | 95% | 100MG |
¥ 1,280.00 | 2023-04-13 | |
Ambeed | A787112-1g |
3-Isopropylpicolinaldehyde |
780800-74-0 | 98+% | 1g |
$690.0 | 2024-04-17 |
3-(propan-2-yl)pyridine-2-carbaldehyde Related Literature
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:780800-74-0)3-(propan-2-yl)pyridine-2-carbaldehyde

Purity:99%
Quantity:1g
Price ($):621.0